Cas no 2807-54-7 (2-Butenedioic acid(2E)-, 1,4-di-2-propen-1-yl ester)

• Product Name: 2-Butenedioic acid(2E)-, 1,4-di-2-propen-1-yl ester
• CAS No: 2807-54-7
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• CID: 265134
• PubChem ID: 5355330
• Update Time: 2025-04-19

2-Butenedioic acid(2E)-, 1,4-di-2-propen-1-yl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid(2E)-, 1,4-di-2-propen-1-yl ester
• DIALLYL FUMARATE
• Fumaric acid, diallyl ester
• NS00028417
• NSC-32641
• EINECS 220-549-1
• AI3-06585
• SCHEMBL36375
• 118569-89-4
• 999-21-3
• AKOS006230364
• Q27282075
• UNII-K852LK4C5P
• K852LK4C5P
• NSC 32641
• 2-Butenedioic acid (E)-, di-2-propenyl ester
• Diallyl (2E)-2-butenedioate #
• 2807-54-7
• bis(prop-2-enyl) (E)-but-2-enedioate
• 2-Butenedioic acid (2E)-, di-2-propenyl ester
• 1,4-bis(prop-2-en-1-yl) (2E)-but-2-enedioate
• 2-Butenedioic acid (2E)-, 1,4-di-2-propen-1-yl ester
• 2-Butenedioic acid, di-2-propenyl ester, (E)-
• NSC32641
• diallylfumarate
• SCHEMBL36140
• Fumaric acid diallyl ester
• DTXSID8062650
• DIPROP-2-ENYL (E)-BUT-2-ENEDIOATE

• Inchi： 1S/C10H12O4/c1-3-7-13-9(11)5-6-10(12)14-8-4-2/h3-6H,1-2,7-8H2/b6-5+
• InChI Key： ZPOLOEWJWXZUSP-AATRIKPKSA-N
• SMILES： O(C(/C=C/C(=O)OCC=C)=O)CC=C

Computed Properties

• Exact Mass: 196.07356
• Monoisotopic Mass: 196.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.0768
• Boiling Point: 142-143°C 28mm
• Refractive Index: 1.4670 (estimate)
• PSA: 52.6

2-Butenedioic acid(2E)-, 1,4-di-2-propen-1-yl ester Security Information

• Risk Phrases：R36/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters